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Compound of Interest

Compound Name: Pimaric Acid

Cat. No.: B1670357 Get Quote

Essential Safety and Handling Guide for Pimaric
Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Pimaric Acid in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe handling and mitigate risks.

Hazard Identification and Safety Data
Pimaric acid may cause irritation to the skin, eyes, and respiratory tract.[1][2] It is classified as

harmful if swallowed, causing skin irritation, serious eye irritation, and potential respiratory

irritation.[2] The toxicological properties have not been thoroughly investigated.[1]
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Quantitative Safety Data Value

GHS Classification

Acute toxicity, oral (Category 4); Skin

corrosion/irritation (Category 2); Serious eye

damage/eye irritation (Category 2A); Specific

target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[2]

Flash Point No data available[1]

Autoignition Point No data available[1]

Explosive Limits LEL: No data; UEL: No data[1]

Occupational Exposure Limits
Does not contain any substances with

occupational exposure limits[3]

Personal Protective Equipment (PPE)
To ensure safety when handling Pimaric Acid, the following personal protective equipment is

mandatory.
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Protection Type Specific PPE Requirement Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][3] A face shield

may also be necessary.[2][4]

To protect eyes from splashes

and dust.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile, neoprene,

butyl).[5][6]

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly after.[2][5]

Respiratory Protection

A NIOSH-approved respirator

is required, especially where

dust or aerosols may be

generated.[1][2][3][5] For

nuisance exposures, a P95

(US) or P1 (EU) particle

respirator is suitable. For

higher-level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges.[2]

To prevent inhalation of dust or

aerosols.

Body Protection

A lab coat or a complete suit

protecting against chemicals

should be worn.[1][2][3]

To prevent skin exposure. The

type of protective equipment

must be selected according to

the concentration and amount

of the dangerous substance at

the specific workplace.[2]

Operational Plans: Handling and Storage
Handling:

Avoid contact with eyes, skin, and clothing.[3][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]
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Ensure adequate ventilation, using local exhaust ventilation or other engineering controls to

manage airborne levels.[1][2]

Wash hands thoroughly after handling and before breaks.[1][2][5]

Facilities should be equipped with an eyewash station and a safety shower.[1][3]

Storage:

Keep containers tightly closed in a dry and well-ventilated place.[1][3][5]

Recommended storage temperature is -20°C for long-term storage and 2-8°C for short-term

storage.[5]

Emergency Procedures: First Aid and Spills
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart. Seek medical attention.[1][5]

Skin Contact: Immediately wash the skin with soap and plenty of water for at least 15

minutes.[1] Remove contaminated clothing and wash it before reuse.[1][5] Get medical

attention if symptoms occur.[1]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get immediate medical attention.[1][5]

Ingestion: Wash out the mouth with water if the person is conscious. Do NOT induce

vomiting unless directed by medical personnel. Never give anything by mouth to an

unconscious person. Get medical attention.[1][5]

Spill Response Plan:

Evacuate and Secure: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.
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Wear appropriate PPE: Before addressing the spill, don the required personal protective

equipment, including a respirator.[1]

Containment: Contain the spill to prevent it from spreading.

Clean-up: For solid spills, avoid creating dust. Sweep or shovel the material into a suitable,

closed container for disposal.[2][5] For liquid spills, use an inert absorbent material.

Disposal: Transfer the contained waste to a chemical waste container for disposal in

accordance with local regulations.[1]

Decontaminate: Clean the spill area thoroughly.

Below is a workflow diagram for handling a Pimaric Acid spill.
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Pimaric Acid Spill Response Workflow

Spill Occurs
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Caption: Workflow for Pimaric Acid Spill Response.
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Disposal Plan
Dispose of Pimaric Acid and any contaminated materials by transferring them to a suitable

chemical waste container.[1] All disposal must be conducted in accordance with local, state,

and federal regulations. Do not let the product enter drains.[2][5] Contact a licensed

professional waste disposal service for final disposal.[2] Contaminated packaging should be

disposed of as unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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